Cas no 108422-37-3 (3-{[(4-methoxy-6-methyl-1,3,5-triazin-2-yl)carbamoyl]sulfamoyl}thiophene-2-carboxylic acid - methyl 2-{[(4-methoxy-6-methyl-1,3,5-triazin-2-yl)(methyl)carbamoyl]sulfamoyl}benzoate (1:1))

• Product Name: 3-{[(4-methoxy-6-methyl-1,3,5-triazin-2-yl)carbamoyl]sulfamoyl}thiophene-2-carboxylic acid - methyl 2-{[(4-methoxy-6-methyl-1,3,5-triazin-2-yl)(methyl)carbamoyl]sulfamoyl}benzoate (1:1)
• CAS No: 108422-37-3
• MF: C₂₆H₂₈N₁₀O₁₂S₃
• MW: 768.755320549011
• CID: 1185991
• PubChem ID: 183979
• Update Time: 2025-04-20

3-{[(4-methoxy-6-methyl-1,3,5-triazin-2-yl)carbamoyl]sulfamoyl}thiophene-2-carboxylic acid - methyl 2-{[(4-methoxy-6-methyl-1,3,5-triazin-2-yl)(methyl)carbamoyl]sulfamoyl}benzoate (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-{[(4-methoxy-6-methyl-1,3,5-triazin-2-yl)carbamoyl]sulfamoyl}thiophene-2-carboxylic acid - methyl 2-{[(4-methoxy-6-methyl-1,3,5-triazin-2-yl)(methyl)carbamoyl]sulfamoyl}benzoate (1:1)
• 3-[(4-methoxy-6-methyl-1,3,5-triazin-2-yl)carbamoylsulfamoyl]thiophene-2-carboxylic acid,methyl 2-[[(4-methoxy-6-methyl-1,3,5-triazin-2-yl)-methylcarbamoyl]sulfamoyl]benzoate
• 3-{[(4-methoxy-6-methyl-1,3,5-triazin-2-yl)carbamoyl]sulfamoyl}thiophene-2-carboxylic acid - methyl 2-{[(4-methoxy-6-methyl-1
• DTXSID30148545
• DPX-R 9674
• 108422-37-3

• Inchi： 1S/C15H17N5O6S.C11H11N5O6S2/c1-9-16-13(18-14(17-9)26-4)20(2)15(22)19-27(23,24)11-8-6-5-7-10(11)12(21)25-3;1-5-12-9(15-11(13-5)22-2)14-10(19)16-24(20,21)6-3-4-23-7(6)8(17)18/h5-8H,1-4H3,(H,19,22);3-4H,1-2H3,(H,17,18)(H2,12,13,14,15,16,19)
• InChI Key： NKNHUZIFVLOERK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)OC)(NC(N(C)C1N=C(N=C(C)N=1)OC)=O)(=O)=O.S(C1C=CSC=1C(=O)O)(NC(NC1N=C(N=C(C)N=1)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 768.10534
• Monoisotopic Mass: 768.10502989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 51
• Rotatable Bond Count: 11
• Complexity: 1220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 346Ų

Experimental Properties

• PSA: 301.15